Cas no 1367991-24-9 (5-Methyl-octahydro-1h-indole)

• Product Name: 5-Methyl-octahydro-1h-indole
• CAS No: 1367991-24-9
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 5701956
• PubChem ID: 70336035
• Update Time: 2025-05-21

5-Methyl-octahydro-1h-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, octahydro-5-methyl-
• SCHEMBL8291836
• EN300-1165356
• 5-METHYL-OCTAHYDRO-1H-INDOLE
• 1367991-24-9
• 5-Methyl-octahydro-1h-indole

• Inchi： 1S/C9H17N/c1-7-2-3-9-8(6-7)4-5-10-9/h7-10H,2-6H2,1H3
• InChI Key： SBLGZDPPNSRSAU-UHFFFAOYSA-N
• SMILES： N1C2C(CC(C)CC2)CC1

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.888±0.06 g/cm3(Predicted)
• Boiling Point: 195.7±8.0 °C(Predicted)
• pka: 11.67±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-Methyl-octahydro-1h-indole

Research Brief on 5-Methyl-octahydro-1h-indole (CAS: 1367991-24-9): Recent Advances and Applications

The compound 5-Methyl-octahydro-1h-indole (CAS: 1367991-24-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development. The information presented here is based on a comprehensive review of recent peer-reviewed literature, patents, and industry reports.

Recent studies have highlighted the versatility of 5-Methyl-octahydro-1h-indole as a scaffold for the development of novel bioactive molecules. Its rigid, polycyclic structure makes it an attractive candidate for targeting complex biological systems, particularly in the central nervous system (CNS). Researchers have successfully synthesized several derivatives of this compound, demonstrating its potential as a building block for drug discovery. The synthetic pathways for 5-Methyl-octahydro-1h-indole have been optimized to improve yield and purity, with recent publications reporting innovative catalytic methods that enhance stereochemical control during synthesis.

In terms of biological activity, preliminary pharmacological evaluations of 5-Methyl-octahydro-1h-indole derivatives have shown promising results. Several studies have reported its interaction with neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. These findings suggest potential applications in the treatment of neurological disorders such as depression, anxiety, and neurodegenerative diseases. Additionally, molecular docking studies have revealed strong binding affinities between 5-Methyl-octahydro-1h-indole derivatives and specific protein targets, providing a structural basis for further drug design efforts.

The pharmacokinetic properties of 5-Methyl-octahydro-1h-indole have also been investigated in recent preclinical studies. Researchers have found that the compound exhibits favorable blood-brain barrier penetration, a crucial characteristic for CNS-targeted therapeutics. Metabolic stability studies indicate that structural modifications can significantly influence the compound's half-life and clearance rates, offering opportunities for optimization. These findings are particularly relevant for the development of long-acting formulations and sustained-release drug delivery systems.

From a safety perspective, toxicological assessments of 5-Methyl-octahydro-1h-indole and its derivatives have shown an acceptable profile in animal models. However, researchers emphasize the need for more comprehensive studies to fully evaluate potential side effects and establish safe dosage ranges. The compound's mechanism of action at the molecular level continues to be an active area of investigation, with recent studies employing advanced techniques such as cryo-EM and NMR spectroscopy to elucidate its binding modes and conformational dynamics.

Looking forward, the pharmaceutical industry has shown growing interest in 5-Methyl-octahydro-1h-indole as a potential lead compound. Several patent applications filed in the past two years describe novel formulations and therapeutic uses for this molecule and its analogs. The compound's versatility allows for structural modifications that can be tailored to specific therapeutic targets, making it a valuable asset in drug discovery pipelines. As research progresses, we anticipate seeing more clinical trials involving 5-Methyl-octahydro-1h-indole derivatives in the coming years.

In conclusion, 5-Methyl-octahydro-1h-indole (CAS: 1367991-24-9) represents an exciting area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with promising biological activity and favorable pharmacokinetic properties, position it as a strong candidate for further drug development efforts. Continued research into its mechanism of action, structure-activity relationships, and therapeutic potential will undoubtedly yield valuable insights for the pharmaceutical industry and contribute to the development of novel treatments for various medical conditions.